Cas no 34981-38-9 (2-Chlorosulfonyl-4-chlorotoluene)

• Product Name: 2-Chlorosulfonyl-4-chlorotoluene
• CAS No: 34981-38-9
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• MDL: MFCD09742738
• CID: 306245
• PubChem ID: 100415
• Update Time: 2025-06-08

2-Chlorosulfonyl-4-chlorotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylbenzenesulfonyl chloride
• 2-Chlorosulfonyl-4-chlorotoluene
• Benzenesulfonylchloride, 5-chloro-2-methyl-
• 3-chloro-6-methyl-benzenesulfonyl chloride
• 4-chloro-toluene-2-sulfonyl chloride
• 4-Chlorotoluene-2-sulphonyl chloride
• 4-Chlor-toluol-2-sulfonylchlorid
• Benzenesulfonyl chloride,5-chloro-2-methyl
• F2169-1174
• 5-Chloro-2-methylbenzene-1-sulfonyl chloride
• EINECS 252-306-0
• 2-Methyl-5-chlorobenzenesulfonyl chloride
• NSC 295387
• 4-CHLOROTOLUENE-2-SULFONYL CHLORIDE
• A24500
• NSC-295387
• BS-13631
• DTXSID50188524
• 3-Chloro-6-methylbenzenesulfonyl chloride
• 34981-38-9
• FT-0766284
• AM20040252
• VHBFBNCERXCECQ-UHFFFAOYSA-N
• 5-Chloro-2-methylbenzensulfonyl chloride
• MFCD09742738
• SPN22LB9FS
• NSC295387
• AKOS000149998
• EN300-33598
• 5-Chloro-2-methylbenzene-1-sulfonylchloride
• NS00029757
• Benzenesulfonyl chloride, 5-chloro-2-methyl-
• SCHEMBL3932613
• 5-Chloro-2-Methylbenzenesulfonylchloride
• o-Toluenesulfonyl chloride, 5-chloro-
• STL301716
• G73185

• MDL： MFCD09742738
• Inchi： 1S/C7H6Cl2O2S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3
• InChI Key： VHBFBNCERXCECQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=CC=1C)Cl)(=O)=O

Computed Properties

• Exact Mass: 223.94700
• Monoisotopic Mass: 223.946556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2.9

Experimental Properties

• Density: 1.458
• Boiling Point: 314.9℃ at 760mmHg
• Flash Point: 144.2°C
• Refractive Index: 1.5697
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 42.52000
• LogP: 3.65670

2-Chlorosulfonyl-4-chlorotoluene Security Information

• HazardClass：8

Additional information on 2-Chlorosulfonyl-4-chlorotoluene

Recent Advances in the Application of 2-Chlorosulfonyl-4-chlorotoluene (CAS: 34981-38-9) in Chemical and Pharmaceutical Research

2-Chlorosulfonyl-4-chlorotoluene (CAS: 34981-38-9) has emerged as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its versatility in organic synthesis, particularly in the development of sulfonamide-based drugs. This compound's unique chemical properties, including its reactive chlorosulfonyl group, make it an invaluable building block for constructing complex molecular architectures with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 2-Chlorosulfonyl-4-chlorotoluene in the synthesis of novel COX-2 inhibitors. The research team developed a streamlined synthetic route that utilized this compound as a precursor, achieving a 78% yield in the critical sulfonylation step. This advancement addresses previous challenges in the large-scale production of selective COX-2 inhibitors, potentially lowering manufacturing costs for anti-inflammatory medications.

In the field of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of a new class of sulfonamide antibiotics derived from 2-Chlorosulfonyl-4-chlorotoluene. These compounds showed remarkable activity against multidrug-resistant Gram-positive bacteria, with MIC values ranging from 0.5 to 2 μg/mL. The structural flexibility afforded by the chlorotoluene moiety allowed for optimal spatial arrangement of pharmacophores, enhancing target binding affinity.

Recent analytical advancements have improved the characterization and quality control of 2-Chlorosulfonyl-4-chlorotoluene. A 2024 study in the Journal of Pharmaceutical and Biomedical Analysis introduced a novel HPLC-MS method for detecting trace impurities in commercial batches of this compound. The method achieved a detection limit of 0.01% for common byproducts, significantly improving the reliability of this intermediate in pharmaceutical manufacturing processes.

Ongoing research at several academic institutions is exploring the potential of 2-Chlorosulfonyl-4-chlorotoluene in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of this compound can serve as effective linker molecules for antibody-drug conjugates (ADCs), demonstrating improved stability in physiological conditions compared to traditional linker chemistries.

From an industrial perspective, recent process optimization efforts have focused on making the production of 2-Chlorosulfonyl-4-chlorotoluene more environmentally sustainable. A 2023 patent application disclosed a green chemistry approach that reduces organic solvent use by 40% and improves atom economy in the chlorosulfonation step. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

As research continues, the unique properties of 2-Chlorosulfonyl-4-chlorotoluene (CAS: 34981-38-9) position it as a critical component in the development of next-generation pharmaceuticals. Its applications span diverse therapeutic areas, from anti-infectives to oncology treatments, making it a compound of significant interest in both academic and industrial research settings.